N-[4-(benzoylamino)-2,5-dimethoxyphenyl]-2-thiophenecarboxamide

• IUPAC Name: N-(4-benzamido-2,5-dimethoxyphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C20H18N2O4S/c1-25-16-12-15(22-20(24)18-9-6-10-27-18)17(26-2)11-14(16)21-19(23)13-7-4-3-5-8-13/h3-12H,1-2H3,(H,21,23)(H,22,24)
• InChI Key: FUDBHVQDMAGBOX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=O)C2=CC=CC=C2)OC)NC(=O)C3=CC=CS3
• Molecular Formula: C20H18N2O4S
• Molecular Weight: 382.4 g/mol

Description

N-[4-(benzoylamino)-2,5-dimethoxyphenyl]-2-thiophenecarboxamide is an organic compound with the molecular formula C20H18N2O4S It is known for its unique chemical structure, which includes a benzoylamino group, dimethoxyphenyl group, and a thiophenecarboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(benzoylamino)-2,5-dimethoxyphenyl]-2-thiophenecarboxamide typically involves multi-step organic reactions. One common method includes the reaction of 4-amino-2,5-dimethoxybenzoic acid with benzoyl chloride to form the benzoylamino intermediate. This intermediate is then reacted with 2-thiophenecarboxylic acid chloride under appropriate conditions to yield the final product. The reaction conditions often involve the use of solvents such as dimethylformamide (DMF) and catalysts like dicyclohexylcarbodiimide (DCC) to facilitate the acylation reactions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of more cost-effective starting materials and solvents, as well as environmentally friendly reaction conditions. The use of continuous flow reactors and automated synthesis systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

N-[4-(benzoylamino)-2,5-dimethoxyphenyl]-2-thiophenecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the benzoylamino or thiophenecarboxamide groups using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce amines or alcohols. Substitution reactions can result in various substituted derivatives of the original compound .

Scientific Research Applications

N-[4-(benzoylamino)-2,5-dimethoxyphenyl]-2-thiophenecarboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and protein functions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and chemical sensors.

Mechanism of Action

The mechanism of action of N-[4-(benzoylamino)-2,5-dimethoxyphenyl]-2-thiophenecarboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The pathways involved may include inhibition of enzyme activity, disruption of protein-protein interactions, or alteration of cellular signaling pathways .

Comparison with Similar Compounds

Similar Compounds

• N-[4-(benzoylamino)-2,5-dimethoxyphenyl]-2-phenoxybenzamide
• N-[4-(benzoylamino)-2,5-dimethoxyphenyl]-2-bromobenzamide

Uniqueness

N-[4-(benzoylamino)-2,5-dimethoxyphenyl]-2-thiophenecarboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it a valuable compound for various research applications.